Cas no 2171769-46-1 (1-{3-amino-1-azabicyclo2.2.2octan-3-yl}cyclobutan-1-ol)

• Product Name: 1-{3-amino-1-azabicyclo2.2.2octan-3-yl}cyclobutan-1-ol
• CAS No: 2171769-46-1
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 6455594
• PubChem ID: 165734030
• Update Time: 2025-06-08

1-{3-amino-1-azabicyclo2.2.2octan-3-yl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{3-amino-1-azabicyclo2.2.2octan-3-yl}cyclobutan-1-ol
• 1-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}cyclobutan-1-ol
• EN300-1641753
• 2171769-46-1

• Inchi： 1S/C11H20N2O/c12-11(10(14)4-1-5-10)8-13-6-2-9(11)3-7-13/h9,14H,1-8,12H2
• InChI Key： ODZXPITWVGLSJH-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C1(CN2CCC1CC2)N

Computed Properties

• Exact Mass: 196.157563266g/mol
• Monoisotopic Mass: 196.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 49.5Ų

Additional information on 1-{3-amino-1-azabicyclo2.2.2octan-3-yl}cyclobutan-1-ol

Introduction to 1-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}cyclobutan-1-ol (CAS No. 2171769-46-1)

1-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}cyclobutan-1-ol (CAS No. 2171769-46-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azabicyclic compounds, which are known for their diverse biological activities and pharmacological properties.

The chemical structure of 1-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}cyclobutan-1-ol is characterized by a cyclobutanol moiety attached to an azabicyclo[2.2.2]octane ring, which contains an amino group at the 3-position. This combination of structural elements imparts the compound with a high degree of conformational rigidity and specific binding properties, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 1-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}cyclobutan-1-ol in various therapeutic areas, including neurodegenerative diseases, pain management, and inflammation. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are important targets for many drugs due to their role in signal transduction pathways.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 1-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}cyclobutan-1-ol for several GPCRs, including the serotonin 5-HT₇ receptor and the adenosine A_2A receptor. The results showed that this compound exhibited high affinity and selectivity for these receptors, suggesting its potential as a lead compound for developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its interactions with GPCRs, 1-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}cyclobutan-1-ol has also been studied for its anti-inflammatory properties. In a preclinical study using animal models, the compound was found to significantly reduce inflammation markers such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α, indicating its potential as an anti-inflammatory agent.

The pharmacokinetic profile of 1-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}cyclobutan-1-ol has also been evaluated in several studies. Results from these investigations suggest that the compound has favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug.

In addition to its therapeutic potential, 1-{3-amino-1-azabicyclo[2.2.2]octan-3-yl}cyclobutan-1-ol has been explored for its use in chemical biology research as a tool compound to probe biological systems and understand molecular mechanisms underlying various diseases. Its unique structural features make it an ideal candidate for such studies, as it can be readily modified to create analogs with varying biological activities.

The synthesis of 1-{3-amino-1-azabicyclo[2.2.2]octan-3-y l}cyclobutan - 1 - ol has been optimized in several laboratories, leading to efficient and scalable methods that can support both academic research and industrial applications. These synthetic routes typically involve multi-step processes that include ring formation, functional group introduction, and final purification steps to ensure high purity and yield.

In conclusion, 1-{3-amino - 1 - azabicyclo [ 2 . 2 . 2 ] octan - 3 - yl } cyclobut an - 1 - ol (CAS No . 2 0 7 7 - 4 - ) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research . Its unique structural features , favorable pharmacokinetic properties , and demonstrated biological activities make it an attractive candidate for further development . Ongoing research continues to explore its therapeutic potential , contributing to the advancement of treatments for various diseases .